![molecular formula C18H27BO5 B578806 Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate CAS No. 1218789-66-2](/img/structure/B578806.png)
Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
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Overview
Description
“Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate” is a chemical compound with the molecular formula C18H27BO5 . It is also known as “3-Butoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester” and "3- (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate" .
Molecular Structure Analysis
The molecular weight of this compound is 334.2 g/mol . The InChI code is “InChI=1S/C18H27BO5/c1-7-8-9-22-15-11-13 (16 (20)21-6)10-14 (12-15)19-23-17 (2,3)18 (4,5)24-19/h10-12H,7-9H2,1-6H3” and the Canonical SMILES is "B1 (OC (C (O1) ©C) ©C)C2=CC (=CC (=C2)OCCCC)C (=O)OC" .
Physical And Chemical Properties Analysis
This compound has a topological polar surface area of 54 Ų and a complexity of 421. It has 0 hydrogen bond donors and 5 hydrogen bond acceptors. It has 7 rotatable bonds .
Scientific Research Applications
Synthesis and Structural Analysis
Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, along with similar compounds, has been a subject of research in the synthesis and structural analysis of boric acid ester intermediates. Huang et al. (2021) focused on synthesizing these compounds through a three-step substitution reaction, confirming their structures using techniques like FTIR, NMR spectroscopy, and mass spectrometry. The molecular structures were also calculated and compared using density functional theory (DFT) (Huang et al., 2021).
Crystallography and Conformational Analysis
Further detailed crystallographic and conformational analyses of these compounds, including molecular electrostatic potential and frontier molecular orbitals, were investigated by Wu et al. (2021). This research provides insights into the physicochemical properties of these compounds (Wu et al., 2021).
Chemical Synthesis Techniques
Research by Takagi and Yamakawa (2013) explored the synthesis of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes through Pd-catalyzed borylation. This method demonstrated effectiveness in the borylation of arylbromides, particularly those bearing sulfonyl groups, suggesting its potential application in synthesizing related compounds (Takagi & Yamakawa, 2013).
Potential Biological Applications
Research by Wang and Franz (2018) on a related compound, BSIH, which includes the tetramethyl-dioxaborolane group, studied its application as a prodrug for metal chelation. The study focused on the compound's hydrolytic stability and its ability to protect cells under oxidative stress, hinting at potential biomedical applications of similar boron-containing compounds (Wang & Franz, 2018).
Nanoparticle Formation and Luminescence
Fischer, Baier, and Mecking (2013) explored the use of similar boron compounds in the formation of nanoparticles. They demonstrated that these compounds could be used to create stable nanoparticles with high fluorescence emission, potentially useful in material science and bioimaging applications (Fischer et al., 2013).
Future Directions
Mechanism of Action
Target of Action
Boronic acids and their esters are generally known to target various enzymes and receptors in biological systems .
Mode of Action
Boronic acids and their esters are often used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid or ester acts as a nucleophile, transferring an organic group to a metal catalyst, such as palladium .
Biochemical Pathways
Boronic acids and their esters are commonly used in organic synthesis, particularly in carbon-carbon bond-forming reactions . These reactions can influence various biochemical pathways depending on the specific targets of the compound.
Pharmacokinetics
The physical and chemical properties of the compound, such as its molecular weight and solubility, can influence its pharmacokinetics .
Result of Action
The compound’s role in carbon-carbon bond-forming reactions suggests that it could influence the synthesis of various organic compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s reactivity can be influenced by factors such as temperature, pH, and the presence of other chemicals . .
properties
IUPAC Name |
methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27BO5/c1-7-8-9-22-15-11-13(16(20)21-6)10-14(12-15)19-23-17(2,3)18(4,5)24-19/h10-12H,7-9H2,1-6H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVQOJFRMGGKLDD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)OCCCC)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27BO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10675283 |
Source
|
Record name | Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10675283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1218789-66-2 |
Source
|
Record name | Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10675283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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